Cas no 852920-06-0 (Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5-(1,3-benzodioxol-5-yl)-5,8,8a,9-tetrahydro-10-methoxy-, (5R,5aS,8aR)-)

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5-(1,3-benzodioxol-5-yl)-5,8,8a,9-tetrahydro-10-methoxy-, (5R,5aS,8aR)- structure
852920-06-0 structure
Product name:Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5-(1,3-benzodioxol-5-yl)-5,8,8a,9-tetrahydro-10-methoxy-, (5R,5aS,8aR)-
CAS No:852920-06-0
MF:C21H18O7
MW:382.363426685333
CID:4735705

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5-(1,3-benzodioxol-5-yl)-5,8,8a,9-tetrahydro-10-methoxy-, (5R,5aS,8aR)- Chemical and Physical Properties

Names and Identifiers

    • Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5-(1,3-benzodioxol-5-yl)-5,8,8a,9-tetrahydro-10-methoxy-, (5R,5aS,8aR)-
    • (+)-Burseranin
    • Inchi: 1S/C21H18O7/c1-23-19-13-4-11-7-24-21(22)18(11)17(12(13)6-16-20(19)28-9-27-16)10-2-3-14-15(5-10)26-8-25-14/h2-3,5-6,11,17-18H,4,7-9H2,1H3/t11-,17+,18+/m0/s1
    • InChI Key: CCJWJASNEQOVDI-UZCIPKQKSA-N
    • SMILES: O1C2=C(OC)C3=C(C=C2OC1)[C@@H](C1=CC=C2OCOC2=C1)[C@]1([H])C(=O)OC[C@]1([H])C3

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • XLogP3: 1.406

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